Cas no 27675-40-7 (Cocculidine)

• Product Name: Cocculidine
• CAS No: 27675-40-7
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• CID: 272134
• PubChem ID: 72945082
• Update Time: 2024-02-29

Cocculidine Chemical and Physical Properties

Names and Identifiers

• Erythrinan,1,6-didehydro-3,15-dimethoxy-, (3b)- (9CI)
• (+)-Coculidine
• 1H-Indolo[7a,1-a]isoquinoline,erythrinan deriv.
• Cocculidine
• Coculidine
• O-Methylcocculine
• Cocculitine
• DTXSID00950334
• J-501177
• (3Beta)-1,6-didehydro-3,15-dimethoxy-erythrinan
• 2,11-Dimethoxy-1,2,4,5,7,8,12b,12c-octahydroindolo[7,1-ab][3]benzazepine
• Erythrinan, 1,6-didehydro-3,15-dimethoxy-, (3beta)-
• 27675-40-7

• Inchi： 1S/C18H23NO2/c1-20-15-5-3-13-7-9-19-10-8-14-4-6-16(21-2)12-18(14,19)17(13)11-15/h3-5,11,16H,6-10,12H2,1-2H3/t16-,18-/m0/s1
• InChI Key： ZJIQUKCYEXAGJX-WMZOPIPTSA-N
• SMILES： O(C)[C@H]1CC=C2CCN3CCC4C=CC(=CC=4[C@@]32C1)OC

Computed Properties

• Exact Mass: 285.172878976g/mol
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Erythrina alkaloids Erythrinanes